6-Chloronaphthalene-1,2-dione

• Molecular Formula: C10H5ClO2
• Molecular Weight: 192.60 g/mol
• IUPAC Name: 6-chloronaphthalene-1,2-dione
• InChI: InChI=1S/C10H5ClO2/c11-7-2-3-8-6(5-7)1-4-9(12)10(8)13/h1-5H
• InChI Key: URZTWCVYUIIMMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=O)C2=O)C=C1Cl

Description

6-Chloronaphthalene-1,2-dione is a useful research compound. Its molecular formula is C10H5ClO2 and its molecular weight is 192.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzeneselenic anhydride (3.18 g, 8.8 mmol) in tetrahydrofuran (30 ml), which had been heated to 70° C. was added a solution of 6-chloro-1-naphthol (1.5 g, 8.4 mmol) in tetrahydrofuran (5 ml). The reaction was maintained at 70° C. for 15 minutes. The mixture was then concentrated under reduced pressure. The residue was suspended in hexanes (100 ml) and filtered. This was repeated 5 times. The residue was dissolved in dichloromethane (100 ml), filtered and concentrated under reduced pressure to afford the product as an orange solid (1.33 g, 82%); 400 MHz 1H NMR (CDCl3) δ: 8.06 (d, J=8.4 Hz, 1H), 7.49 (dd, J=2 and 8.4 Hz, 1H), 7.41-7.38 (m, 2H), 6.50 (d, J=10 Hz, 1H).